Cas no 1803792-74-6 (Methyl 2-iodo-5-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-iodo-5-(trifluoromethyl)isonicotinate
• CAS No: 1803792-74-6
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4907023
• Update Time: 2025-10-07

Methyl 2-iodo-5-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-5-(trifluoromethyl)isonicotinate

• Inchi： 1S/C8H5F3INO2/c1-15-7(14)4-2-6(12)13-3-5(4)8(9,10)11/h2-3H,1H3
• InChI Key： KMBQTZNIWWNNOZ-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-iodo-5-(trifluoromethyl)isonicotinate

Methyl 2-Iodo-5-(Trifluoromethyl)Isonicotinate: A Comprehensive Overview

Methyl 2-Iodo-5-(Trifluoromethyl)Isonicotinate, identified by the CAS number 1803792-74-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the class of isonicotinates, which are derivatives of isonicotinic acid, and it features a trifluoromethyl group and an iodine atom as key substituents. These functional groups confer unique chemical properties, making it a valuable molecule in the development of bioactive compounds.

The structure of Methyl 2-Iodo-5-(Trifluoromethyl)Isonicotinate is characterized by a pyridine ring system, with substituents at positions 2 and 5. The iodine atom at position 2 and the trifluoromethyl group at position 5 introduce electronic effects that enhance the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and other enzyme-targeting molecules.

One of the most promising applications of this compound lies in its role as a building block for drug discovery. Researchers have demonstrated that Methyl 2-Iodo-5-(Trifluoromethyl)Isonicotinate can be efficiently coupled with other functional groups to generate bioisosteric replacements, which are critical in optimizing drug efficacy and reducing off-target effects. For instance, its use in constructing heterocyclic frameworks has been instrumental in advancing anti-cancer drug development.

In the realm of agrochemistry, this compound has shown potential as a precursor for herbicides and fungicides. The trifluoromethyl group contributes to lipophilicity, enhancing the compound's ability to penetrate plant tissues, while the iodine atom facilitates metabolic stability. Recent field trials have indicated that derivatives of this compound exhibit potent activity against a wide range of agricultural pests without adverse environmental impacts.

The synthesis of Methyl 2-Iodo-5-(Trifluoromethyl)Isonicotinate typically involves multi-step processes that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions and Friedel-Crafts acylation, which are optimized to achieve high yields and purity. Advanced purification techniques, such as chromatography and crystallization, ensure that the final product meets stringent quality standards required for pharmaceutical and agrochemical applications.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential for generating reactive intermediates during synthesis. However, its application in end-use products is generally considered safe when proper guidelines are followed.

In conclusion, Methyl 2-Iodo-5-(Trifluoromethyl)Isonicotinate stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and promising applications across multiple industries underscore its importance as a key molecule in contemporary research. As ongoing studies continue to unlock its full potential, this compound is poised to play an increasingly significant role in advancing both medicinal and agricultural sciences.